Methyl 1-(3-nitrophenyl)-1H-imidazole-4-carboxylate

• Molecular Formula: C11H9N3O4
• Molecular Weight: 247.21 g/mol
• IUPAC Name: methyl 1-(3-nitrophenyl)imidazole-4-carboxylate
• InChI: InChI=1S/C11H9N3O4/c1-18-11(15)10-6-13(7-12-10)8-3-2-4-9(5-8)14(16)17/h2-7H,1H3
• InChI Key: SHJGDKOAOMQYMF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN(C=N1)C2=CC(=CC=C2)[N+](=O)[O-]

Description

Methyl 1-(3-nitrophenyl)-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C11H9N3O4 and its molecular weight is 247.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 3-fluoronitrobenzene (1.78 ml; 16.7 mmol), methyl imidazole-4-carboxylate and potassium carbonate (2.3 g; 16.7 mmol) in 10 ml NMP was heated to 120° C. in a nitrogen atmosphere overnight. The cooled mixture was poured into water (100 ml), the precipitate was filtered off, washed with water and dried to yield 6c (2.38 g; 58%).

Synthesis routes and methods II

Procedure details

1H-Imidazole-4-carboxylic acid methyl ester (1 g, 7.9 mmol) was dissolved in MeOH and NaH (348 mg, 8.7 mmol) was added slowly. When the gas evolution had ceased 1-fluoro-3-nitro benzene (926 uL, 8.7 mmol) was added, and the mixture was heated to 150° C. under N2 for 16 h. After cooling to room temperature the precipitation was isolated by suction filtration, washed with MeOH, and dried under vacuum to afford 1.3 g (67%) of 20. HRMS (ESI+): m/z=247.2091 [M+H]